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For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and drug discovery, the exploration of novel

molecular scaffolds is paramount to addressing unmet clinical needs. The sulfonamide

functional group, a cornerstone in pharmaceutical development, continues to be a source of

diverse and potent therapeutic agents. This guide provides a comprehensive technical

overview of Methyl 2-(morpholinosulfonyl)benzoate, a molecule of interest at the

intersection of established pharmacophores. While specific, detailed experimental data for this

compound remains relatively scarce in publicly accessible literature, this document

consolidates the available information and provides a robust framework for its synthesis,

characterization, and potential applications based on established chemical principles.

Molecular Identity and Physicochemical Properties
Methyl 2-(morpholinosulfonyl)benzoate is a unique chemical entity that incorporates a

methyl benzoate structure with a morpholinosulfonyl group at the ortho position. This
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combination of a classic ester and a sulfonamide linked to a cyclic amine offers a compelling

scaffold for further chemical exploration.

Table 1: Core Molecular Identifiers

Identifier Value

Molecular Formula C₁₂H₁₅NO₅S

Molecular Weight 285.32 g/mol

CAS Number 502182-56-1

Canonical SMILES
C1COCCN1S(=O)

(=O)C2=CC=CC=C2C(=O)OC

IUPAC Name methyl 2-(morpholine-4-sulfonyl)benzoate

Synthesis and Mechanistic Rationale
The most logical and industrially scalable approach to the synthesis of Methyl 2-
(morpholinosulfonyl)benzoate involves a two-step process, beginning with the formation of a

key sulfonyl chloride intermediate.

Synthesis of the Key Intermediate: Methyl 2-
(chlorosulfonyl)benzoate
The synthesis of the reactive precursor, methyl 2-(chlorosulfonyl)benzoate, is a critical first

step. A robust method for this transformation is the diazotization of methyl 2-aminobenzoate

followed by a chlorosulfonylation reaction. This process is favored for its efficiency and the

ability to control side reactions, particularly when conducted under continuous-flow conditions.

[1]

Diagram 1: Synthesis of Methyl 2-(chlorosulfonyl)benzoate
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Step 1: Diazotization Step 2: Chlorosulfonylation

Methyl 2-aminobenzoate Diazonium Salt
NaNO₂, HCl

Methyl 2-(chlorosulfonyl)benzoate
SO₂, CuCl₂

Click to download full resolution via product page

Caption: A two-step process for the synthesis of the key intermediate.

Synthesis of Methyl 2-(morpholinosulfonyl)benzoate
The final step in the synthesis is the nucleophilic substitution of the chloride on the sulfonyl

chloride intermediate with morpholine. This is a classic and highly efficient method for the

formation of sulfonamides.

Diagram 2: Synthesis of Methyl 2-(morpholinosulfonyl)benzoate

Methyl 2-(chlorosulfonyl)benzoate

Methyl 2-(morpholinosulfonyl)benzoate

Base (e.g., Triethylamine)
Dichloromethane

Morpholine

Click to download full resolution via product page

Caption: The final nucleophilic substitution step to yield the target compound.

Detailed Experimental Protocol (Generalized)
While a specific, peer-reviewed protocol for the synthesis of Methyl 2-
(morpholinosulfonyl)benzoate is not readily available in the public domain, the following

generalized procedure is based on established methodologies for the reaction of sulfonyl

chlorides with secondary amines.
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Materials:

Methyl 2-(chlorosulfonyl)benzoate (1.0 eq)

Morpholine (1.1 eq)

Triethylamine (1.2 eq)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, addition funnel,

condenser, etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Apparatus for column chromatography (silica gel)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve methyl 2-(chlorosulfonyl)benzoate in anhydrous

dichloromethane. Cool the solution to 0 °C in an ice bath.

Addition of Reagents: To the cooled solution, add triethylamine, followed by the dropwise

addition of a solution of morpholine in anhydrous dichloromethane via an addition funnel.

The slow addition is crucial to control the exothermicity of the reaction.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 4-6 hours. The progress of the reaction should be monitored

by thin-layer chromatography (TLC) until the starting material is consumed.
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Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a

separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate

solution and brine.

Isolation of Crude Product: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, eluting

with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

Methyl 2-(morpholinosulfonyl)benzoate.

Characterization: The identity and purity of the final product should be confirmed by

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Applications in Drug Discovery and
Development
While specific biological activities of Methyl 2-(morpholinosulfonyl)benzoate have not been

extensively reported, its structural motifs suggest several promising avenues for investigation in

drug discovery.

Sulfonamide-based Therapeutics: The sulfonamide group is a well-established

pharmacophore present in a wide range of drugs, including diuretics, anticonvulsants, and

anti-inflammatory agents.

Morpholine Moiety: The morpholine ring is frequently incorporated into drug candidates to

improve physicochemical properties such as solubility and metabolic stability.

Scaffold for Library Synthesis: This molecule can serve as a versatile starting point for the

synthesis of a library of related compounds for high-throughput screening against various

biological targets.

Conclusion
Methyl 2-(morpholinosulfonyl)benzoate represents a molecule with significant potential for

further investigation in the fields of medicinal chemistry and materials science. This guide
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provides a foundational understanding of its chemical identity and a logical, well-established

synthetic pathway. The elucidation of its specific biological activities and physicochemical

properties through further experimental work will be crucial in unlocking its full potential as a

valuable building block for the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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